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Cat. No.: B10753784

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Merbromin, commonly known by its trade name Mercurochrome, is an organomercuric

disodium salt compound that was historically used as a topical antiseptic.[1][2] Its distinctive

carmine-red color made it a staple in first-aid for minor cuts and scrapes for much of the 20th

century.[1][3] While its use in many countries has been discontinued due to concerns over its

mercury content, merbromin's unique chemical structure and properties continue to be of

interest in various scientific disciplines, including as a biological dye and a research chemical.

[1][2][4] This guide provides a detailed technical overview of the chemical structure, formula,

and key properties of merbromin.

Chemical Identity and Formula
Merbromin is a xanthene dye and an organomercuric compound.[5] Its chemical formula is

C₂₀H₈Br₂HgNa₂O₆.[1][6] The systematic IUPAC name for merbromin is disodium;[2,7-dibromo-

9-(2-carboxylatophenyl)-3-oxido-6-oxoxanthen-4-yl]mercury;hydrate.[7][8] It is the disodium salt

of 2,7-dibromo-4-(hydroxymercuri)fluorescein.[7]
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Quantitative Chemical Data
A summary of the key quantitative properties of merbromin is presented in the table below.

Property Value Source(s)

Molecular Formula C₂₀H₈Br₂HgNa₂O₆ [1][6][9]

Molecular Weight 750.66 g/mol [9]

Exact Mass 749.8189 Da [9]

Appearance
Dark green solid, forms a

carmine-red solution in water.
[2][7]

Solubility

Freely soluble in water;

practically insoluble in alcohol,

acetone, chloroform, and

ether.

[7]

Elemental Analysis

C: 32.00%, H: 1.07%, Br:

21.29%, Hg: 26.72%, Na:

6.13%, O: 12.79%

[9]

Chemical Structure
The core of the merbromin molecule is a fluorescein structure, which is a type of xanthene

dye. This core is substituted with two bromine atoms at the 2' and 7' positions. A key feature is

the organomercuric group, specifically a hydroxymercury group, attached to the fluorescein

ring. The molecule exists as a disodium salt, with the negative charges located on a phenoxide

and a carboxylate group.

Below is a diagram representing the chemical structure of Merbromin.
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Caption: Chemical structure of Merbromin (C₂₀H₈Br₂HgNa₂O₆).

Experimental Protocols
Synthesis
The synthesis of merbromin can be achieved through the reaction of dibromofluorescein with

mercuric acetate in the presence of sodium hydroxide.[1]

A described manufacturing process involves the following steps:

49 g of 2,7-dibromofluorescein are dissolved in a solution of 8 g of sodium hydroxide in 50 ml

of water and then diluted to 200 ml.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b10753784/docs?utm_src=pdf-body-img#merbromin-a-technical-overview-of-its-chemical-structure-and-properties
https://www.benchchem.com/product/b10753784/docs?utm_src=pdf-body#merbromin-a-technical-overview-of-its-chemical-structure-and-properties
https://www.benchchem.com/product/b10753784/docs?utm_src=pdf-body#merbromin-a-technical-overview-of-its-chemical-structure-and-properties
https://en.wikipedia.org/wiki/Merbromin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glacial acetic acid (12.5 ml) is added to this solution with stirring, which results in a

homogeneous pasty precipitate.

A filtered solution of approximately 22.5 g of mercuric oxide in 25 ml of glacial acetic acid

and 50 ml of water (diluted to 100 ml after dissolution) is added to the suspended precipitate.

The entire mixture is then diluted to about 500 ml.

An alternative synthesis involves the action of mercuric acetate on sodium dibromofluorescein.

[7]

Purification
A method for the purification of the disodium salt of merbromin has been described:

Dissolve the sodium salt in a minimum volume of water.

Precipitate the compound by adding ethanol.

Filter the precipitate and wash it with ethanol or acetone.

Dry the purified product in a vacuum.[10]

Alternatively, the free acid can be suspended in water, dissolved by adding dilute NaOH,

filtered, and then re-precipitated by acidification with dilute HCl.[10] The collected precipitate is

then washed with water and dried.[10]

Conclusion
Merbromin is a complex organomercuric dye with a well-defined chemical structure and

formula. Its properties are dominated by the large fluorescein backbone and the presence of

the mercury atom, which confers its antiseptic, albeit toxic, properties. The synthesis and

purification protocols, while established, reflect the classic methods of organic chemistry.

Understanding the detailed chemical nature of merbromin is essential for professionals

engaged in historical drug development research, toxicology, and the study of organometallic

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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